Cas no 1311317-85-7 (1-4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-ylethan-1-amine hydrochloride)

• Product Name: 1-4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-ylethan-1-amine hydrochloride
• CAS No: 1311317-85-7
• MF: C₁₂H₁₄ClN₃O₂
• MW: 267.711461544037
• CID: 5055836
• Update Time: 2025-06-14

1-4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-ylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-yl]ethan-1-amine hydrochloride
• Z1188231245
• 1-[5-(1,3-benzodioxol-5-yl)-1H-imidazol-2-yl]ethanamine;hydrochloride
• 1-4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-ylethan-1-amine hydrochloride

• Inchi： 1S/C12H13N3O2.ClH/c1-7(13)12-14-5-9(15-12)8-2-3-10-11(4-8)17-6-16-10;/h2-5,7H,6,13H2,1H3,(H,14,15);1H
• InChI Key： WZNRZPDARCRXHP-UHFFFAOYSA-N
• SMILES： Cl.O1COC2=CC=C(C=C12)C1=CN=C(C(C)N)N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• Topological Polar Surface Area: 73.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-ylethan-1-amine hydrochloride

Comprehensive Overview of 1-4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-ylethan-1-amine hydrochloride (CAS No. 1311317-85-7)

The compound 1-4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-ylethan-1-amine hydrochloride, identified by its CAS No. 1311317-85-7, is a chemically synthesized molecule with a unique structural framework. This compound belongs to the class of imidazole derivatives, which are widely studied for their diverse pharmacological and biochemical properties. The presence of a benzodioxole moiety in its structure enhances its potential interactions with biological targets, making it a subject of interest in medicinal chemistry and drug discovery.

In recent years, the scientific community has shown increasing interest in imidazole-based compounds due to their versatility in therapeutic applications. Researchers are particularly focused on their role in modulating enzyme activity and receptor binding. The 1-4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-ylethan-1-amine hydrochloride is no exception, with preliminary studies suggesting its potential in addressing unmet medical needs. Its hydrochloride salt form improves solubility, a critical factor for bioavailability in drug development.

The synthesis of CAS No. 1311317-85-7 involves multi-step organic reactions, often starting from commercially available precursors. Key steps include the formation of the imidazole ring and subsequent functionalization to introduce the benzodioxole group. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure purity and structural integrity. These methods align with current Good Manufacturing Practices (cGMP), which are essential for producing high-quality compounds for research and development.

One of the trending topics in the field of organic chemistry is the exploration of heterocyclic compounds for sustainable drug design. The 1-4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-ylethan-1-amine hydrochloride fits into this narrative, as its structure offers opportunities for further derivatization. Scientists are investigating its potential as a scaffold for developing novel therapeutics, particularly in areas such as central nervous system (CNS) disorders and inflammatory diseases. These applications are frequently searched in academic databases, reflecting the compound's relevance in contemporary research.

From a commercial perspective, the demand for specialized pharmaceutical intermediates like CAS No. 1311317-85-7 is on the rise. Companies engaged in custom synthesis and contract research organizations (CROs) are actively sourcing such compounds to support drug discovery programs. The compound's unique chemical properties and structural complexity make it a valuable asset for high-throughput screening and lead optimization. Additionally, its potential use in bioconjugation and proteomics studies adds to its appeal in the life sciences sector.

Environmental and safety considerations are also paramount when working with 1-4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-ylethan-1-amine hydrochloride. While it is not classified as hazardous under standard regulations, proper handling and disposal protocols must be followed to ensure workplace safety. Researchers are encouraged to consult Material Safety Data Sheets (MSDS) and adhere to institutional guidelines when using this compound in laboratory settings.

In conclusion, 1-4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-ylethan-1-amine hydrochloride (CAS No. 1311317-85-7) represents a promising candidate for further scientific exploration. Its multifunctional structure and broad applicability in drug development underscore its importance in modern chemistry. As the search for innovative therapeutic agents continues, compounds like this will remain at the forefront of interdisciplinary research, bridging gaps between chemistry, biology, and medicine.